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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B1669549

Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of CP-640186 hydrochloride, a potent and orally active acetyl-CoA carboxylase (ACC)

inhibitor. Adherence to these guidelines is essential to ensure the safety of all laboratory

personnel and to maintain the integrity of research activities. This guide is intended for

researchers, scientists, and drug development professionals.

Essential Safety and Handling Plan
CP-640186 hydrochloride is a potent bioactive compound that requires careful handling to

minimize exposure risk. The following operational plan outlines the necessary personal

protective equipment (PPE) and procedures for safe handling.

Personal Protective Equipment (PPE)
Given the potent nature of CP-640186 hydrochloride, a comprehensive PPE strategy is

mandatory. The following table summarizes the required PPE for various laboratory activities

involving this compound.
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Disposable, solid-resistant lab coat or gown-

Double-gloving (nitrile gloves)- Chemical splash

goggles and a face shield- N95 or higher-rated

respirator

Solution Preparation and Handling
- Chemical-resistant lab coat- Nitrile gloves-

Chemical splash goggles

General Laboratory Operations
- Standard lab coat- Nitrile gloves- Safety

glasses with side shields

Note: All PPE should be donned before handling the compound and removed in a designated

area to prevent the spread of contamination. Hands should be thoroughly washed with soap

and water after removing gloves.

Operational Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

CP-640186 hydrochloride is hygroscopic and should be stored in a tightly sealed container

in a desiccator.[1]

For long-term storage, keep the compound at -20°C.

Weighing and Solution Preparation:

All weighing of the solid compound must be conducted in a certified chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne particles.

Use dedicated spatulas and weighing papers.

When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid

splashing.

Spill Management:
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In case of a spill, evacuate the immediate area and alert laboratory personnel.

For small spills of the solid, gently cover with a damp paper towel to avoid raising dust, then

wipe the area with a suitable decontaminating solution.

For liquid spills, absorb with an inert material and decontaminate the area.

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
Proper disposal of CP-640186 hydrochloride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

All solid waste contaminated with CP-640186 hydrochloride (e.g., weighing papers, pipette

tips, gloves, and gowns) must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid waste containing the compound should be collected in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed.

Disposal Method:

As a chlorinated organic compound, CP-640186 hydrochloride waste should be disposed

of through a licensed hazardous waste management company.[2]

Incineration at high temperatures is the preferred method for the destruction of chlorinated

organic residues.[2]

Do not dispose of CP-640186 hydrochloride down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for CP-640186 hydrochloride.
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Parameter Value Reference

Molecular Weight 522.08 g/mol

IC₅₀ (ACC1, rat liver) 53 nM [1][3]

IC₅₀ (ACC2, rat skeletal

muscle)
61 nM [1][3]

Occupational Exposure Limit

(OEL)

Not established. Handle as a

potent compound.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling CP-640186 hydrochloride
in a laboratory setting, from receiving to disposal.
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Safe Handling Workflow for CP-640186 Hydrochloride
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Caption: Workflow for safe handling of CP-640186 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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